1-(3-(1H-imidazol-1-yl)propyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea

• IUPAC Name: 1-(3-imidazol-1-ylpropyl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C18H23N5O2/c1-14-3-5-16(6-4-14)23-12-15(11-17(23)24)21-18(25)20-7-2-9-22-10-8-19-13-22/h3-6,8,10,13,15H,2,7,9,11-12H2,1H3,(H2,20,21,25)
• InChI Key: KMRYOIRFLZAUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCCCN3C=CN=C3
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

1-(3-(1H-imidazol-1-yl)propyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. In

Scientific Research Applications

Molecular Rearrangement and Synthesis

• The compound's structural analogs undergo molecular rearrangement in boiling acetic acid, leading to the formation of indole and imidazolinone derivatives. This showcases its utility in the synthesis of novel organic compounds (Klásek, Lyčka, & Holčapek, 2007).

Biological Activities and Applications

• Derivatives of imidazo[1,2-a]pyridine, similar to the compound , have significant roles in chemistry and are core fragments in various drug molecules. Their biological activity and potential as antimicrobial agents are notable (Chen et al., 2021).

Antimicrobial Evaluations

• Compounds structurally related to 1-(3-(1H-imidazol-1-yl)propyl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea have shown antimicrobial activity against various bacteria and fungi (Ladani et al., 2009).

Corrosion Inhibition

• Imidazole-based materials, similar to the compound , have been reported as potential anticorrosive materials for steel in acidic media, highlighting their industrial applications (Abdulazeez et al., 2019).

Anticancer Properties

• Certain imidazole acyl urea derivatives show potential as Raf kinase inhibitors, indicating their relevance in cancer treatment research (Zhu, 2015).

Computational and Theoretical Studies

• Computational studies have been conducted on similar compounds, exploring their molecular structure and properties, which can guide the development of new materials and drugs (Tanak et al., 2010).

Cholinergic Activity

• Some acetylenic imidazoles related to the compound have been evaluated as cholinergic agents, which can have implications in the development of treatments for neurological disorders (Moon et al., 1991).